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Introduction

ADP Ribosylation Factor Like GTPase 16 (ARL16) is a member of the ARF-like (ARL) family of
small GTP-binding proteins, which are structurally related to ADP-ribosylation factors (ARFs).
[1] While still among the lesser-characterized members of the ARF family, emerging evidence
points to its significant roles in fundamental cellular processes.[2][3] ARL16 is implicated in the
regulation of protein trafficking from the Golgi apparatus to primary cilia, a key function for
ciliary signaling pathways such as the Hedgehog (Hh) pathway.[2][3][4][5][6] Additionally, it has
been identified as a negative regulator of the innate antiviral response by interacting with the
RIG-I protein.[4][7] Given its involvement in these critical pathways, understanding the
expression profile of ARL16 across different human tissues is essential for elucidating its
physiological functions and its potential as a therapeutic target.

This technical guide provides a comprehensive overview of the ARL16 expression profile in
various human tissues, details its involvement in key signaling pathways, and outlines standard
experimental protocols for its detection and quantification.
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Quantitative Expression Profile of ARL16

ARL16 is widely expressed across human tissues at both the mRNA and protein levels.[2][3]
Quantitative data from large-scale transcriptomic and proteomic studies provide a detailed map
of its expression landscape.

MRNA Expression Data (GTEX)

The Genotype-Tissue Expression (GTEX) project provides extensive data on gene expression
across a wide variety of human tissues. Analysis of this data indicates that ARL16 mRNA is
expressed in most tissues, with notable levels in whole blood, sun-exposed skin, and the
esophageal mucosa.[1][8] The following table summarizes the median mRNA expression of
ARL16 in a selection of human tissues, presented as Transcripts Per Million (TPM).
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Tissue Median Expression (TPM)
Adipose - Subcutaneous 15.8
Adrenal Gland 18.1
Artery - Aorta 119
Brain - Cerebellum 10.5
Breast - Mammary Tissue 14.3
Cells - EBV-transformed lymphocytes 25.4
Colon - Transverse 12.7
Esophagus - Mucosa 22.1
Heart - Left Ventricle 9.8
Kidney - Cortex 16.2
Liver 135
Lung 17.6
Muscle - Skeletal 8.9
Nerve - Tibial 11.2
Ovary 19.3
Pancreas 15.1
Pituitary 20.7
Prostate 14.8
Skin - Sun Exposed (Lower leg) 24.5
Small Intestine - Terminal lleum 13.9
Spleen 21.1
Stomach 124
Testis 18.9
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Thyroid 17.9
Uterus 16.5
Vagina 15.7
Whole Blood 28.3

Data is representative and compiled from publicly available GTEXx resources. Actual values may

vary based on data processing and normalization methods.

Protein Expression Data (Human Protein Atlas)

The Human Protein Atlas (HPA) provides protein expression data through antibody-based

profiling using immunohistochemistry.[9][10] The HPA reports cytoplasmic expression of ARL16
in most tissues analyzed.[11][12] Subcellularly, ARL16 has been localized to the primary cilium
and the basal body.[11] The following table summarizes the observed protein expression levels

in various normal human tissues.
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Tissue Expression Level Staining Pattern
Adipose tissue Medium Cytoplasmic/membranous
Adrenal gland Medium Cytoplasmic/membranous
Appendix Medium Cytoplasmic/membranous
Bone marrow Medium Cytoplasmic/membranous
Brain (Cerebral Cortex) Low Cytoplasmic/membranous
Breast Low Cytoplasmic/membranous
Colon Medium Cytoplasmic/membranous
Esophagus Medium Cytoplasmic/membranous
Heart muscle Low Cytoplasmic/membranous
Kidney Medium Cytoplasmic/membranous
Liver Low Cytoplasmic/membranous
Lung Medium Cytoplasmic/membranous
Lymph node Medium Cytoplasmic/membranous[13]
Ovary Medium Cytoplasmic/membranous
Pancreas Medium Cytoplasmic/membranous
Placenta Medium Cytoplasmic/membranous
Prostate Medium Cytoplasmic/membranous
Skin Medium Cytoplasmic/membranous
Spleen Medium Cytoplasmic/membranous
Stomach Medium Cytoplasmic/membranous
Testis Medium Cytoplasmic/membranous
Thyroid gland Medium Cytoplasmic/membranous
Tonsil Medium Cytoplasmic/membranous
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Expression levels are categorized as Not detected, Low, Medium, or High based on HPA's
knowledge-based annotation.[12]

Signaling Pathways Involving ARL16

ARL16 is a regulatory GTPase involved in several key cellular signaling pathways.

Golgi-to-Cilium Trafficking

ARL16 plays a crucial role in regulating the transport of specific proteins from the Golgi
apparatus to the primary cilium. Deletion of ARL16 leads to the accumulation of the
intraflagellar transport (IFT) protein IFT140 and the inositol 5-phosphatase INPP5E at the
Golgi, preventing their localization to the cilium.[2][3][4][5][6] This suggests ARL16 is a key
regulator of a specific Golgi-to-cilia trafficking pathway.[2][4][6]
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Caption: ARL16-mediated regulation of protein export from the Golgi to the primary cilium.

Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway is critical for embryonic development and is closely
linked to the primary cilium.[14] ARL16 is required for proper Hh signaling.[2][4] In the absence
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of ARL16, the recruitment of the key signal transducer Smoothened (SMO) to the cilium is

impaired upon pathway activation, leading to a blunted transcriptional response of Hh target

genes like Glil and Ptchl.[4][5]

Hedgehog Signaling Cascade

Shh Ligand

PTCH1 Receptor

/ .

. ... 1 required for
inhibits /... 9 ..
/ ciliary localization
/

Smoothened (SMO)

N\
N\

activates

\
\

Gli Transcription Factors

Primary Cilium

activates transcription

Target Gene

(Gli1, Ptch1)

Click to download full resolution via product page

Caption: Role of ARL16 in the canonical Hedgehog signaling pathway.

Innate Antiviral Response (RIG-I Pathway)
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ARL16 has been identified as a negative regulator of the innate immune response to RNA
viruses.[4] It can directly interact with the C-terminal domain (CTD) of the viral RNA sensor
RIG-I in a GTP-dependent manner.[7] This interaction suppresses RIG-I's ability to bind viral

RNA, thereby inhibiting the downstream signaling cascade that leads to the production of type |
interferons (IFN-3).[7]
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Caption: ARL16-mediated inhibition of the RIG-I antiviral signaling pathway.

Experimental Protocols

Standardized protocols are crucial for the reliable detection and quantification of ARL16
expression. Below are detailed methodologies for key experiments.

RNA Sequencing for Tissue Expression Profiling

RNA sequencing (RNA-seq) is a powerful method for quantitative transcriptome analysis.[15]
This protocol outlines a general workflow for preparing human tissue samples for RNA-seq.
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RNA-Seq Experimental Workflow
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Caption: A typical experimental workflow for tissue expression profiling using RNA-Seq.

¢ Tissue Collection and Stabilization:

o Excise tissue of interest rapidly to minimize RNA degradation.
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o Immediately place the tissue in a cryovial and snap-freeze in liquid nitrogen, or submerge
in an RNA stabilization reagent (e.g., RNAlater).

o Store samples at -80°C until RNA extraction.[16]

o Total RNA Extraction:

o Homogenize the frozen tissue (~20-30 mg) using a rotor-stator homogenizer or bead mill
in 1 mL of a guanidinium thiocyanate-based lysis buffer (e.g., TRIzol).

o Extract total RNA using a phenol-chloroform phase separation followed by isopropanol
precipitation, or use a column-based RNA purification kit (e.g., Qiagen RNeasy) according
to the manufacturer's instructions.

o Treat the extracted RNA with DNase | to remove any contaminating genomic DNA.
* RNA Quality Control:

o Assess RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). An
A260/A280 ratio of ~2.0 and an A260/A230 ratio between 2.0-2.2 is desirable.

o Evaluate RNA integrity using a microfluidics-based electrophoresis system (e.g., Agilent
Bioanalyzer). An RNA Integrity Number (RIN) of = 7 is recommended for standard RNA-
seq library preparation.

e Library Preparation:

o Starting with 100 ng to 1 pg of total RNA, enrich for mRNA using oligo(dT) magnetic beads
or deplete ribosomal RNA (rRNA) using specific probes, depending on the experimental
goal.[15][16]

o Fragment the enriched RNA using enzymatic or chemical methods.
o Synthesize first-strand cDNA using reverse transcriptase and random hexamer primers.
o Synthesize the second strand of cDNA.

o Perform end-repair, A-tailing, and ligate sequencing adapters.
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o Amplify the library via PCR to add indexes and generate sufficient material for sequencing.

e Library Quality Control and Sequencing:

o Assess the final library concentration and size distribution using a fluorometer (e.g., Qubit)
and a Bioanalyzer.

o Sequence the library on a next-generation sequencing platform (e.g., lllumina NovaSeq) to
the desired read depth.

Immunohistochemistry (IHC)

IHC is used to visualize the distribution and localization of ARL16 protein within tissue sections.
[17]

 Tissue Fixation and Embedding:
o Fix fresh tissue in 10% neutral buffered formalin for 24-48 hours.
o Dehydrate the tissue through a graded series of ethanol (70%, 95%, 100%).
o Clear the tissue with xylene and embed in paraffin wax.[18]

e Sectioning and Deparaffinization:

o Cut 4-5 um thick sections using a microtome and mount them on positively charged glass
slides.

o Deparaffinize the sections by incubating in xylene (2x 5 min).

o Rehydrate through a graded series of ethanol (100%, 95%, 70%) and finally in distilled
water.

e Antigen Retrieval:

o Perform heat-induced epitope retrieval (HIER) by immersing slides in a retrieval buffer
(e.g., 10 mM Sodium Citrate, pH 6.0) and heating in a pressure cooker or water bath at
95-100°C for 20 minutes.[18]
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o Allow slides to cool to room temperature.

e Immunostaining:

o Block endogenous peroxidase activity by incubating sections in 3% hydrogen peroxide for
10-15 minutes.[19]

o Rinse with wash buffer (e.g., PBS with 0.05% Tween-20).

o Block non-specific antibody binding by incubating with a blocking solution (e.g., 5% normal
goat serum in PBS) for 1 hour at room temperature.[19]

o Incubate sections with a primary antibody against ARL16 (e.g., Rabbit polyclonal) diluted
in antibody diluent overnight at 4°C in a humidified chamber.[17]

o Wash slides 3x 5 min with wash buffer.

o Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., Goat
anti-rabbit HRP) for 1 hour at room temperature.

o Wash slides 3x 5 min with wash buffer.

o Detection and Visualization:

[e]

Apply a chromogen substrate (e.g., DAB) and incubate until the desired stain intensity
develops.

[e]

Rinse with distilled water to stop the reaction.

(¢]

Counterstain with hematoxylin to visualize cell nuclei.

[¢]

Dehydrate, clear, and mount with a permanent mounting medium.

[¢]

Visualize under a bright-field microscope.

Western Blotting

Western blotting is used to detect and quantify ARL16 protein levels in tissue lysates.
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o Tissue Lysate Preparation:
o Snap-freeze ~50 mg of fresh tissue in liquid nitrogen.

o Homogenize the frozen tissue in ice-cold RIPA lysis buffer containing protease and
phosphatase inhibitors.[20][21]

o Incubate the homogenate on ice for 30 minutes with periodic vortexing.
o Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[22]
o Transfer the supernatant (protein lysate) to a new tube.
e Protein Quantification:
o Determine the protein concentration of the lysate using a BCA or Bradford protein assay.
e SDS-PAGE and Protein Transfer:
o Mix 20-40 pg of protein with Laemmli sample buffer and boil at 95°C for 5 minutes.
o Load samples onto an SDS-polyacrylamide gel and separate proteins by electrophoresis.
o Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.
e Immunodetection:

o Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with
0.1% Tween-20) for 1 hour at room temperature.

o Incubate the membrane with a primary antibody against ARL16 diluted in blocking buffer
overnight at 4°C.

o Wash the membrane 3x 10 min with TBST.

o Incubate with an HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour
at room temperature.

o Wash the membrane 3x 10 min with TBST.
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 Signal Detection:
o Incubate the membrane with an enhanced chemiluminescence (ECL) substrate.
o Detect the signal using an imaging system or X-ray film.

o Normalize the ARL16 signal to a loading control protein (e.g., GAPDH or -actin).

Conclusion

ARL16 is a widely expressed protein with crucial regulatory functions in protein trafficking,
developmental signaling, and innate immunity. This guide provides a foundational
understanding of its expression across human tissues, its role in key biological pathways, and
the technical methodologies required for its study. The presented data and protocols offer a
valuable resource for researchers investigating the multifaceted roles of ARL16 in human
health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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